Cas no 1805060-81-4 (4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1805060-81-4
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4868998
• Update Time: 2025-06-09

4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-4-2(7(12,13)14)1-15-6(11)3(4)5(9)10/h1,5H
• InChI Key： FUHWTWVWALTRRM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1C(F)(F)F)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine

Introduction to 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805060-81-4)

4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1805060-81-4, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry as key scaffolds in the development of drugs targeting various therapeutic areas.

The structural motif of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine incorporates multiple fluorine atoms at strategic positions, which contribute to its distinct physicochemical properties. The presence of chlorine, difluoromethyl, fluoro, and trifluoromethyl substituents creates a molecule with high lipophilicity and electronic tunability, making it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The specific arrangement of fluorine atoms in 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine suggests potential interactions with biological targets that could be exploited for therapeutic purposes. For instance, the electron-withdrawing nature of the fluorine substituents may influence the electronic distribution of the pyridine ring, thereby affecting its reactivity and binding interactions.

Recent studies have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors. A notable example is the use of such compounds in targeting protein-protein interactions (PPIs), which are often challenging to inhibit due to their large and hydrophobic binding surfaces. The multifaceted substituents in 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine could provide multiple points of interaction with PPIs, potentially leading to the discovery of novel lead compounds.

Moreover, the compound’s structure suggests potential applications in the field of antiviral and anticancer research. Fluorinated pyridines have been shown to exhibit inhibitory activity against various enzymes and receptors involved in viral replication and cancer cell proliferation. The specific combination of chlorine and fluorinated groups in 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine may confer unique properties that make it a valuable building block for designing molecules with enhanced efficacy against these diseases.

The synthesis of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and halogenation processes, are often employed to introduce the desired substituents at specific positions on the pyridine ring. The use of palladium catalysts and organometallic reagents has been particularly effective in constructing complex fluorinated heterocycles like this one.

In terms of pharmacokinetic properties, the presence of multiple halogen atoms enhances the lipophilicity of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine, which is a desirable trait for oral bioavailability. Additionally, fluorine atoms can improve metabolic stability by resisting oxidation and degradation processes in vivo. These characteristics make it a promising candidate for further development into a drug candidate.

Recent advances in computational chemistry have also contributed to the study of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict potential binding interactions with biological targets, thereby accelerating the drug discovery process. By leveraging these tools, scientists can design derivatives of this compound with optimized properties for therapeutic applications.

The versatility of 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine as a chemical scaffold is further highlighted by its potential use in developing probes for biochemical assays. Fluorescently labeled derivatives of this compound could serve as tools for studying enzyme mechanisms and protein interactions in cellular systems. Such probes would be invaluable for understanding disease pathways and identifying new therapeutic targets.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1805060-81-4) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.